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Compound of Interest

Compound Name: Phe-Met

Cat. No.: B088857 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling the dipeptide Phe-Met (Phenylalanyl-Methionine).

The following procedures are based on the safety profiles of its constituent amino acids, L-

Phenylalanine and L-Methionine, and general best practices for handling non-hazardous

chemical powders in a laboratory setting.

Hazard Assessment
Phe-Met is a dipeptide composed of L-Phenylalanine and L-Methionine. Based on the Safety

Data Sheets (SDS) of its constituent amino acids, Phe-Met is not expected to be classified as a

hazardous substance. Both L-Phenylalanine and L-Methionine are stable, non-hazardous white

solids.[1][2][3][4] The primary physical hazard associated with handling Phe-Met in its solid

form is the potential for dust inhalation.[1][5]
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Property L-Phenylalanine L-Methionine

Physical State Solid, Powder[1] Solid, Crystalline Powder[6]

Appearance White[1] White[6]

Molecular Formula C₉H₁₁NO₂[1] C₅H₁₁NO₂S[6]

Molecular Weight 165.19 g/mol [1] 149.21 g/mol [6]

Melting Point 270 - 275 °C[1] 276 - 280 °C (decomposes)[6]

Stability
Stable under normal

conditions[1][3]

Stable under standard ambient

conditions[7]

Personal Protective Equipment (PPE)
A baseline level of PPE is mandatory to ensure personal safety and prevent contamination.[8]

Recommended Personal Protective Equipment for Handling Phe-Met

PPE Category Item Rationale

Hand Protection Nitrile gloves Prevents direct skin contact.[5]

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from accidental

splashes or airborne powder.

[5][8]

Body Protection Laboratory coat
Protects clothing and skin from

spills.[5][8]

Respiratory Protection

Generally not required with

adequate ventilation. Use a

NIOSH-approved respirator if

handling large quantities or if

dust generation is significant.

Minimizes inhalation of

airborne powder.[8]
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Operational Plan: Step-by-Step Handling
Procedures
Adherence to a standard operating procedure minimizes risk and ensures the integrity of the

compound.

1. Preparation and Area Setup:

Ensure the work area, such as a laboratory bench or fume hood, is clean and uncluttered.[8]

Assemble all necessary equipment (e.g., spatula, weigh boat, vials, solvent) before handling

the compound.

Don the appropriate PPE as outlined in the table above.

2. Weighing and Handling (Solid Form):

Handle the lyophilized powder in a well-ventilated area.[6] For larger quantities where dust

may be generated, use a chemical fume hood.[8]

Open the container carefully to avoid creating airborne dust.

Use a clean spatula to transfer the desired amount of Phe-Met to a weigh boat.

Close the primary container tightly after use.

3. Reconstitution (Solution Form):

Add the desired solvent to the vial containing the solid Phe-Met.

Cap the vial securely and mix by vortexing or gentle agitation until the peptide is fully

dissolved.

Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.[8]

4. Storage:
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Solid (Lyophilized): Store in a tightly sealed container in a cool, dry place, protected from

light. For long-term storage, -20°C is recommended.[8]

Solution: For maximum stability, store peptide solutions frozen in aliquots to avoid repeated

freeze-thaw cycles.[8]

Disposal Plan
Proper disposal of chemical waste is essential to maintain a safe laboratory and comply with

institutional and environmental regulations.

1. Waste Segregation:

All materials that have come into contact with Phe-Met, including gloves, weigh boats, and

pipette tips, should be considered chemical waste.[8]

2. Solid Waste Disposal:

Collect all contaminated solid waste (e.g., used gloves, weigh boats) in a designated, clearly

labeled hazardous waste container.[9]

Do not dispose of solid chemical waste in the regular trash.[10]

3. Liquid Waste Disposal:

Since Phe-Met is non-hazardous, aqueous solutions may be permissible for drain disposal

with copious amounts of water, pending approval from your institution's Environmental

Health and Safety (EHS) department.[10]

Always consult your institution's specific guidelines for the disposal of non-hazardous

chemical waste.[8][10] Do not pour any chemical down the drain unless explicitly permitted.

[5]

4. Empty Container Disposal:

Empty containers should be rinsed with an appropriate solvent. The rinsate should be

collected as chemical waste.
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Deface the label of the empty container before disposing of it in the regular trash or

designated glass recycling.[10]

Emergency Procedures
In Case of Accidental Exposure:

Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water.[11] Remove contaminated

clothing.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

[12] Seek medical attention if irritation persists.

Inhalation
Move the person to fresh air. If breathing is

difficult, seek medical attention.[6][11]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek medical attention.[11]

Workflow for Safe Handling of Phe-Met
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Caption: Workflow for the safe handling of Phe-Met from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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